Cas no 2228027-03-8 (rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228027-03-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6570806
• PubChem ID: 165666771
• Update Time: 2025-05-25

rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid
• 2228027-03-8
• EN300-1814791

• Inchi： 1S/C10H14O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-2,7-9H,3-6H2,(H,11,12)/t7?,8-,9+/m0/s1
• InChI Key： NBSWGPITBGGWSF-SXNZSPLWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CC=CCC1)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228027-03-8)

The compound rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228027-03-8) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring fused with a cyclohexene moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing novel enzyme inhibitors and ligands for G-protein-coupled receptors (GPCRs), aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry and sustainable synthesis, rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid has garnered attention due to its compatibility with catalytic asymmetric reactions. Researchers are exploring its use in organocatalysis and metal-free transformations, addressing the industry's shift toward eco-friendly methodologies. The compound's stereochemical complexity also positions it as a benchmark for studying stereoselective synthesis, a hot topic in academic and industrial R&D.

From a commercial perspective, the demand for high-purity chiral building blocks like this compound is rising, driven by advancements in drug discovery and material science. Its CAS No. 2228027-03-8 is frequently queried in chemical databases, reflecting its relevance in patent applications and proprietary formulations. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for characterizing its enantiomeric purity, a key concern for regulatory compliance in pharmaceutical manufacturing.

Emerging trends in AI-driven molecular design have further amplified interest in rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid. Computational models predict its utility in designing allosteric modulators and bioisosteres, addressing challenges like drug resistance and bioavailability. These applications resonate with frequent search queries on structure-activity relationships (SAR) and fragment-based drug design (FBDD), underscoring the compound's interdisciplinary appeal.

In summary, rac-(1R,2S)-2-(cyclohex-3-en-1-yl)cyclopropane-1-carboxylic acid (CAS No. 2228027-03-8) exemplifies the convergence of synthetic innovation and biomedical relevance. Its versatility in chiral synthesis, coupled with applications in next-generation therapeutics, ensures its prominence in both academic literature and industrial pipelines. Ongoing research into its pharmacokinetic properties and scalable production will likely expand its commercial and scientific footprint.